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Compound of Interest

Compound Name: 2-Chloronicotinoyl! chloride

Cat. No.: B127935

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of reactive chemical reagents is a cornerstone of laboratory safety and operational
excellence. This document provides a detailed, step-by-step guide for the safe disposal of 2-
Chloronicotinoyl chloride, a corrosive and water-reactive compound. Adherence to these
procedures is critical to mitigate risks and ensure a safe laboratory environment.

Immediate Safety and Hazard Information

2-Chloronicotinoyl chloride is a corrosive solid that reacts violently with water, liberating toxic
hydrogen chloride gas.[1] It can cause severe skin burns and eye damage.[1][2] Therefore, all
handling and disposal operations must be conducted within a certified chemical fume hood,
and appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant
gloves (e.g., nitrile rubber), and chemical splash goggles with a face shield, must be worn.[1][3]
[4] An emergency eyewash station and safety shower must be readily accessible.[1][3]

Quantitative Safety Data

The following table summarizes key quantitative data for 2-Chloronicotinoyl chloride,
essential for its safe handling and disposal.
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Property Value Source
CAS Number 49609-84-9 [1][5][6]
Molecular Formula CeH3CI2NO [61[7]
Molecular Weight 176.00 g/mol [2][6]
Melting Point 38-39°C/100.4-102.2 °F [1][3]
Boiling Point 89-91°C/192.2-1958°F@ e
1 mmHg
Flash Point >110°C/> 230 °F [1][3]

Water, strong oxidizing agents,
Incompatibilities strong acids, alcohols, amines,
bases, metals.[1][3][8]

Disposal Protocol: Neutralization of 2-
Chloronicotinoyl Chloride

The recommended method for the disposal of small quantities of 2-Chloronicotinoyl chloride
is through a controlled neutralization reaction. This procedure converts the reactive acyl
chloride into the significantly less hazardous sodium 2-chloronicotinate.

Experimental Protocol for Neutralization

Materials:

2-Chloronicotinoyl chloride waste

Sodium bicarbonate (NaHCOs3) or Sodium Carbonate (Na2CO3)

Water (H20)

Large beaker or flask (at least 10 times the volume of the quenching solution)

Stir bar and magnetic stir plate
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* Ice bath

* pH paper or pH meter

o Appropriate hazardous waste container
Procedure:

Preparation of Quenching Solution: In a chemical fume hood, prepare a 5-10% aqueous
solution of sodium bicarbonate or sodium carbonate in a large beaker or flask equipped with
a stir bar. The volume of this solution should be at least 10 times the volume of the 2-
Chloronicotinoyl chloride to be quenched.

Cooling: Place the beaker containing the quenching solution in an ice bath and allow it to
cool while stirring. This will help to control the exothermic reaction.

Slow Addition: Very slowly and carefully, add the 2-Chloronicotinoyl chloride waste to the
cold, stirred basic solution. Caution: This reaction is exothermic and will release carbon
dioxide and hydrogen chloride gas. A slow, dropwise addition for liquids or small portions for
solids is crucial to control the rate of reaction and prevent foaming and splashing.

Reaction Monitoring: Continue stirring the mixture for several hours after the addition is
complete to ensure the complete hydrolysis and neutralization of the acyl chloride.

pH Verification: Once the reaction has subsided and the mixture has returned to room
temperature, check the pH of the solution to ensure it is neutral or slightly basic (pH 7-9). If
the solution is still acidic, add more sodium bicarbonate or sodium carbonate solution until
the desired pH is reached.

Waste Collection: The neutralized agueous waste should be transferred to a properly labeled
hazardous waste container for disposal according to your institution's environmental health
and safety (EHS) guidelines.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
Chloronicotinoyl chloride.
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Caption: Logical workflow for the safe disposal of 2-Chloronicotinoyl chloride.
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By following these detailed procedures, laboratory personnel can ensure the safe and
compliant disposal of 2-Chloronicotinoyl chloride, contributing to a secure and efficient
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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